Cas no 17901-13-2 (2-amino-N,N-dimethyl-1,3-benzothiazole-6-sulfonamide)

• Product Name: 2-amino-N,N-dimethyl-1,3-benzothiazole-6-sulfonamide
• CAS No: 17901-13-2
• MF: C₉H₁₁N₃O₂S₂
• MW: 257.332538843155
• MDL: MFCD06496313
• CID: 906695
• PubChem ID: 4736784
• Update Time: 2025-04-23

2-amino-N,N-dimethyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-benzothiazole-6-sulfonic acid dimethylamide
• [(2-aminobenzothiazol-6-yl)sulfonyl]dimethylamine
• 2-Amino-benzothiazol-6-sulfonsaeure-dimethylamid
• 2-Amino-benzthiazol-6-sulfonsaeure-dimethylamid
• 6-(N,N-Dimethyl-sulfamoyl)-2-amino-benzthiazol
• AC1NH9VY
• F1420-0612
• SBB038217
• 2-amino-N,N-dimethyl-1,3-benzothiazole-6-sulfonamide
• AKOS000268342
• AKOS BBS-00000304
• SCHEMBL9722822
• 17901-13-2
• 2-Amino-N,N-dimethyl-6-benzothiazolesulfonamide
• 2-amino-N,N-dimethylbenzo[d]thiazole-6-sulfonamide
• DTXSID10406079
• DB-422918
• EN300-237861

• MDL： MFCD06496313
• Inchi： 1S/C9H11N3O2S2/c1-12(2)16(13,14)6-3-4-7-8(5-6)15-9(10)11-7/h3-5H,1-2H3,(H2,10,11)
• InChI Key： IDPCPTMABJCKGG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(N)=N2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.02926895g/mol
• Monoisotopic Mass: 257.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-amino-N,N-dimethyl-1,3-benzothiazole-6-sulfonamide

Introduction to Compound with CAS No. 17901-13-2 and Product Name AKOS BBS-00000304

Compound with the CAS number 17901-13-2 is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its unique registry number, has garnered considerable attention due to its potential applications in various biochemical pathways. The product name AKOS BBS-00000304 is associated with this compound, indicating its commercial availability and relevance in industrial and academic settings.

The molecular structure of compound 17901-13-2 exhibits properties that make it a valuable candidate for further investigation. Its chemical composition and functional groups suggest interactions that could be exploited in drug design and development. Recent studies have highlighted the compound's role in modulating certain enzymatic activities, which could have implications for treating metabolic disorders and inflammatory conditions.

In the realm of pharmaceutical innovation, the compound 17901-13-2 has been studied for its potential to interact with biological targets. Specifically, research has indicated that it may influence the activity of enzymes involved in signal transduction pathways. This capability is particularly intriguing as it opens up possibilities for developing therapeutics that can fine-tune these pathways, thereby addressing a wide range of diseases.

The product AKOS BBS-00000304, derived from compound 17901-13-2, is designed to meet the demands of researchers and pharmaceutical companies. Its availability ensures that scientists can conduct experiments without delay, accelerating the pace of discovery. The compound's stability and purity are maintained under stringent conditions, ensuring reliable results in laboratory settings.

Recent advancements in computational chemistry have enabled more precise predictions of how compounds like 17901-13-2 will behave in biological systems. These simulations have helped identify potential drug candidates more efficiently, reducing the time and cost associated with traditional screening methods. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making compounds like AKOS BBS-00000304 even more attractive for drug development.

The therapeutic potential of compound 17901-13-2 extends beyond its enzymatic interactions. Emerging research suggests that it may also exhibit anti-inflammatory properties by modulating immune responses. This dual functionality makes it a promising candidate for treating conditions where both metabolic regulation and immune modulation are crucial.

In conclusion, compound 17901-13-2, marketed as AKOS BBS-00000304, represents a significant advancement in chemical and pharmaceutical research. Its unique properties and potential applications make it a valuable asset for researchers aiming to develop novel therapeutics. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.